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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5

CAS No.: 1189511-46-3

Cat. No.: B15558787

Get Quote

For immediate release:

This technical guide provides an in-depth overview of 7-Amino-nitrazepam-d5, a critical

analytical tool for researchers, scientists, and drug development professionals. This document

outlines its chemical properties, metabolic context, and detailed methodologies for its

application in quantitative analysis.

Introduction
7-Amino-nitrazepam-d5 is the deuterium-labeled analogue of 7-aminonitrazepam.[1]

Deuteration, the substitution of hydrogen with its heavy isotope deuterium, results in a

molecule with a higher mass but nearly identical chemical properties to its unlabeled

counterpart.[2] This characteristic makes 7-Amino-nitrazepam-d5 an ideal internal standard for

mass spectrometry-based quantification of 7-aminonitrazepam in biological matrices.[3][4][5] 7-

aminonitrazepam is the major urinary metabolite of nitrazepam, a benzodiazepine prescribed

for insomnia.[3][6] Accurate quantification of this metabolite is crucial in clinical toxicology,

forensic analysis, and pharmacokinetic studies.[3][5]
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Physicochemical Properties
A summary of the key physicochemical properties of 7-Amino-nitrazepam-d5 is presented in

the table below.

Property Value Reference

Chemical Name

7-amino-5-(2,3,4,5,6-

pentadeuteriophenyl)-1,3-

dihydro-1,4-benzodiazepin-2-

one

[7]

Synonyms 7-Aminonitrazepam-d5 [3]

CAS Number 1189511-46-3 [1]

Molecular Formula C₁₅H₈D₅N₃O [1]

Molecular Weight 256.31 g/mol [1]

Appearance Pale Yellow Solid [8]

Melting Point 240-242°C [8]

Storage Temperature -20°C Freezer [8][9]

Solubility
Slightly soluble in DMSO and

Methanol
[9]

Metabolic Pathway of Nitrazepam
Nitrazepam undergoes extensive metabolism in the liver, primarily through nitroreduction to

form 7-aminonitrazepam.[3] This reaction is catalyzed by enzymes such as aldehyde oxidase 1

(AOX1). Subsequently, 7-aminonitrazepam can be acetylated by N-acetyltransferase 2 (NAT2)

to form 7-acetylaminonitrazepam.[3] Cytochrome P450 enzymes, particularly CYP3A4, are also

involved in the metabolism of nitrazepam and its metabolites.[3][7]
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CYP3A4 Involvement
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Metabolic pathway of Nitrazepam to its major metabolites.

Experimental Protocols
7-Amino-nitrazepam-d5 is primarily used as an internal standard in chromatographic methods

coupled with mass spectrometry. Below are representative protocols for sample preparation

and analysis.

Sample Preparation from Urine for LC-MS/MS Analysis
This protocol is a composite of methodologies described in the literature for the analysis of

benzodiazepine metabolites in urine.[5][10][11]

Enzymatic Hydrolysis: To a 1 mL urine sample, add a known concentration of 7-Amino-

nitrazepam-d5 as the internal standard. Add 0.5 mL of β-glucuronidase solution in an

appropriate buffer (e.g., acetate buffer, pH 5.0) to deconjugate the metabolites. Incubate the

mixture at an elevated temperature (e.g., 50-65°C) for 1 to 3 hours.[10][11]

pH Adjustment: After incubation, adjust the pH of the sample to approximately 9-10 with a

suitable base (e.g., ammonium hydroxide).

Liquid-Liquid Extraction (LLE): Add 5 mL of an organic solvent or a mixture of solvents (e.g.,

ethyl acetate, dichloromethane/isopropanol) to the sample. Vortex the mixture for 10-15

minutes. Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Evaporation and Reconstitution: Transfer the organic layer to a clean tube and evaporate to

dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small

volume (e.g., 100 µL) of the mobile phase used for the LC-MS/MS analysis.
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Workflow for LC-MS/MS sample preparation from urine.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
The following are typical LC-MS/MS parameters for the analysis of 7-aminonitrazepam.
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Parameter Typical Value

LC Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 3.5 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

Start with a low percentage of B, ramp up to a

high percentage of B, and then return to initial

conditions for equilibration.

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5 - 20 µL

Ionization Mode Electrospray Ionization (ESI), Positive Mode

MS/MS Transitions

Precursor and product ions for 7-

aminonitrazepam and 7-Amino-nitrazepam-d5

would be determined by direct infusion and

optimized. For 7-aminonitrazepam (MW

251.28), a likely precursor ion is [M+H]⁺ at m/z

252. For 7-Amino-nitrazepam-d5 (MW 256.31),

the precursor ion would be [M+H]⁺ at m/z 257.

Product ions would be selected based on

fragmentation patterns.

Sample Preparation and Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is based on established methods for the GC-MS analysis of benzodiazepine

metabolites.[12][13]

Extraction: Perform enzymatic hydrolysis and liquid-liquid extraction as described for the LC-

MS/MS sample preparation (steps 1-3).

Derivatization: Evaporate the organic extract to dryness. Add a derivatizing agent such as

N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[13]
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Heat the mixture at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives.

GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Parameter Typical Value

GC Column

Capillary column suitable for drug analysis (e.g.,

5% phenyl-methylpolysiloxane, 30 m x 0.25 mm,

0.25 µm)

Carrier Gas Helium

Injector Temperature 250 - 280°C

Oven Program

Start at a lower temperature (e.g., 150°C), hold

for 1 minute, then ramp up to a higher

temperature (e.g., 300°C) at a rate of 15-

20°C/min.

Ionization Mode Electron Ionization (EI)

MS Mode

Selected Ion Monitoring (SIM) of characteristic

ions for the derivatized 7-aminonitrazepam and

its deuterated internal standard.

Data Analysis and Interpretation
For quantitative analysis, a calibration curve is constructed by plotting the ratio of the peak area

of the analyte (7-aminonitrazepam) to the peak area of the internal standard (7-Amino-

nitrazepam-d5) against the concentration of the analyte. The concentration of 7-

aminonitrazepam in unknown samples is then determined from this calibration curve. The use

of a deuterated internal standard corrects for variations in sample preparation and instrument

response, leading to highly accurate and precise results.

Conclusion
7-Amino-nitrazepam-d5 is an indispensable tool for the accurate quantification of 7-

aminonitrazepam in biological samples. Its use as an internal standard in LC-MS/MS and GC-

MS methods ensures the reliability of analytical data in clinical and forensic toxicology, as well
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as in pharmacokinetic research. This guide provides a comprehensive overview and

foundational protocols to aid researchers in the application of this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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